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Compound of Interest

Compound Name: MEK-IN-4

Cat. No.: B1245003 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the MEK inhibitor, MEK-IN-4 (CAS: 297744-42-4).

MEK-IN-4 is a potent and selective inhibitor of MEK1 and MEK2, key protein kinases in the

mitogen-activated protein kinase (MAPK/ERK) signaling pathway.[1] This pathway is a critical

regulator of cell proliferation, differentiation, and survival, and its dysregulation is implicated in

various cancers and inflammatory diseases. These notes offer comprehensive guidance on the

solubility of MEK-IN-4 and the preparation of stock solutions for in vitro and in vivo studies.

Physicochemical and Solubility Data
Proper solubilization is critical for accurate and reproducible experimental results. The following

table summarizes the known physicochemical and solubility properties of MEK-IN-4.
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Property Data

Molecular Formula C₂₁H₁₈N₄OS

Molecular Weight 374.46 g/mol

CAS Number 297744-42-4

Appearance Crystalline solid

Purity >98%

Solubility in DMSO 10 mg/mL

Solubility in Methanol 50 mg/mL

Solubility in Ethanol Data not readily available

Aqueous Solubility Poorly soluble

Stock Solution Preparation
Accurate preparation of stock solutions is the first step in ensuring reliable experimental

outcomes. Below are detailed protocols for preparing MEK-IN-4 stock solutions.

Table of Stock Solution Preparation
Stock
Concentration

Solvent
Mass of MEK-
IN-4 (for 1 mL)

Mass of MEK-
IN-4 (for 5 mL)

Mass of MEK-
IN-4 (for 10
mL)

1 mM DMSO 0.374 mg 1.872 mg 3.745 mg

5 mM DMSO 1.872 mg 9.361 mg 18.722 mg

10 mM DMSO 3.745 mg 18.722 mg 37.445 mg

Note: The above calculations are based on a molecular weight of 374.46 g/mol . Always refer to

the lot-specific molecular weight provided on the Certificate of Analysis.
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Experimental Protocol: Preparation of a 10 mM MEK-IN-4
Stock Solution in DMSO
Materials:

MEK-IN-4 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening the vial, centrifuge the MEK-IN-4 powder to

ensure all the material is at the bottom.

Weighing: Accurately weigh out 3.745 mg of MEK-IN-4 powder and transfer it to a sterile vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the vial containing the MEK-IN-4 powder.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming (to no more than 37°C) or sonication in a water bath can be used

to aid dissolution if necessary. Visually inspect the solution to ensure no particulates are

present.

Sterilization (Optional): For cell culture applications, the stock solution can be sterilized by

passing it through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage Recommendations:
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Powder: Store at -20°C for up to 2 years.[2]

Stock Solution in DMSO:

Store at 4°C for up to 2 weeks.[2]

Store at -80°C for up to 6 months.[2]

Visualizing the Mechanism and Workflow
To better understand the context of MEK-IN-4's application, the following diagrams illustrate its

point of action within the MAPK/ERK signaling pathway and the general workflow for preparing

a stock solution.
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MAPK/ERK Signaling Pathway and MEK-IN-4 Inhibition
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Caption: Inhibition of the MAPK/ERK pathway by MEK-IN-4.
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Stock Solution Preparation Workflow
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Dissolution

Storage
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Vortex and/or sonicate until dissolved
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Caption: Workflow for preparing a MEK-IN-4 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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